molecular formula C9H9F3OS B8474276 4-(Methylthio)-3-(trifluoromethyl)benzyl alcohol

4-(Methylthio)-3-(trifluoromethyl)benzyl alcohol

Cat. No. B8474276
M. Wt: 222.23 g/mol
InChI Key: CGCFKLYVOYLMLD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Methylthio)-3-(trifluoromethyl)benzyl alcohol is a useful research compound. Its molecular formula is C9H9F3OS and its molecular weight is 222.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(Methylthio)-3-(trifluoromethyl)benzyl alcohol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(Methylthio)-3-(trifluoromethyl)benzyl alcohol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(Methylthio)-3-(trifluoromethyl)benzyl alcohol

Molecular Formula

C9H9F3OS

Molecular Weight

222.23 g/mol

IUPAC Name

[4-methylsulfanyl-3-(trifluoromethyl)phenyl]methanol

InChI

InChI=1S/C9H9F3OS/c1-14-8-3-2-6(5-13)4-7(8)9(10,11)12/h2-4,13H,5H2,1H3

InChI Key

CGCFKLYVOYLMLD-UHFFFAOYSA-N

Canonical SMILES

CSC1=C(C=C(C=C1)CO)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 4-(methylthio)-3-(trifluoromethyl)benzoate (10.0 g, 40.0 mmol) in tetrahydrofuran (100 mL) was added lithium aluminum hydride (1.52 g, 40.0 mmol) at 0° C. by small portions, and the resulting mixture was stirred for 15 min. Sodium sulfate decahydrate (12.9 g, 40.0 mmol) was added to the reaction mixture by small portions, and the obtained mixture was further stirred at room temperature for 1 hr. Insoluble material was filtered off, and the filtrate was concentrated under reduced pressure. The residue was purified by basic silica gel column chromatography (hexane/ethyl acetate=1/1), and crystallized from hexane/ethyl acetate to give the title compound (8.46 g, yield 95%) as colorless crystals.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
1.52 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
12.9 g
Type
reactant
Reaction Step Two
Yield
95%

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